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Compound of Interest

Compound Name: Gamma-decalactone-d7

Cat. No.: B12373647 Get Quote

Introduction
Gamma-decalactone-d7 is the deuterated analog of gamma-decalactone, a widely used

fragrance and flavoring agent known for its characteristic peach aroma.[1][2] In analytical

chemistry, isotopically labeled standards like gamma-decalactone-d7 are crucial for accurate

quantification in various matrices by methods such as gas chromatography-mass spectrometry

(GC-MS) and liquid chromatography-mass spectrometry (LC-MS), often used in food,

beverage, and pharmacokinetic studies. This document provides a detailed protocol for the

preparation of a standard solution of gamma-decalactone-d7, intended for use by

researchers, scientists, and professionals in drug development.

Compound Data
A summary of the physicochemical properties of Gamma-decalactone-d7 is provided in the

table below. This information is essential for accurate preparation and handling of the standard

solution.
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Property Value Reference

Molecular Formula C₁₀H₁₁D₇O₂ [3]

Molecular Weight 177.30 g/mol [3]

Appearance Colorless to pale yellow liquid [4][5]

Odor Fruity, peach, coconut [4][5]

Boiling Point 281 °C [4][6]

Density ~0.95 g/mL at 25 °C [4][6]

Solubility
Slightly soluble in water.

Soluble in alcohol.
[4][7]

Storage
2-8°C in a tightly sealed

container.
[4][6]

Experimental Protocol
This protocol outlines the steps for preparing a 1 mg/mL stock solution of Gamma-
decalactone-d7 in methanol. Researchers should adjust the concentration and solvent as

required by their specific analytical method.

3.1. Materials and Equipment

Gamma-decalactone-d7 (of known purity)

Methanol (HPLC or analytical grade)

Analytical balance (readable to at least 0.1 mg)

Volumetric flask (e.g., 10 mL, Class A)

Micropipettes

Glass vials with PTFE-lined caps

Vortex mixer
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Sonicator

3.2. Safety Precautions

Handle Gamma-decalactone-d7 in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat. The non-deuterated form is known to be irritating to the eyes, respiratory system,

and skin.[4]

Methanol is flammable and toxic; avoid inhalation and contact with skin.

3.3. Preparation of a 1 mg/mL Stock Solution

Equilibration: Allow the vial containing Gamma-decalactone-d7 to equilibrate to room

temperature before opening to prevent condensation of atmospheric moisture.

Weighing: Accurately weigh approximately 10 mg of Gamma-decalactone-d7 directly into a

10 mL volumetric flask. Record the exact weight.

Dissolution: Add approximately 5 mL of methanol to the volumetric flask.

Mixing: Gently swirl the flask to dissolve the compound. For complete dissolution, use a

vortex mixer for 30 seconds. If necessary, sonicate the solution for 5-10 minutes.

Dilution to Volume: Once the solid is completely dissolved, add methanol to the volumetric

flask until the bottom of the meniscus is level with the calibration mark.

Homogenization: Cap the flask and invert it 15-20 times to ensure the solution is

homogeneous.

Transfer and Storage: Transfer the standard solution to a clean, labeled glass vial with a

PTFE-lined cap. Store the solution at -20°C for up to one month or at -80°C for up to six

months to ensure stability.[8]

3.4. Calculation of Exact Concentration
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The exact concentration of the stock solution should be calculated based on the actual weight

of the compound and its purity.

Concentration (mg/mL) = (Weight of compound (mg) × Purity) / Volume of flask (mL)

Experimental Workflow
The following diagram illustrates the key steps in the preparation of the Gamma-decalactone-
d7 standard solution.

Caption: Workflow for preparing a standard solution of Gamma-decalactone-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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